Cas no 1490736-66-7 (1-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid)

• Product Name: 1-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid
• CAS No: 1490736-66-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4602138
• PubChem ID: 82409133
• Update Time: 2023-04-02

1-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5,6,7-tetrahydro-1H-indazole-6-carboxylic acid
• 1H-Indazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-

• Inchi： 1S/C9H12N2O2/c1-11-8-4-6(9(12)13)2-3-7(8)5-10-11/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： QJYIDHFECIZGMM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(CCC(C(O)=O)C2)C=N1

Computed Properties

• Exact Mass: 180.09
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles